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Compound of Interest

Compound Name: Iron DOTA Sodium Salt

CAS No.: 149819-85-2

Cat. No.: B599687

Get Quote

Executive Summary
The search for safer alternatives to Gadolinium-Based Contrast Agents (GBCAs) has

accelerated due to concerns regarding Nephrogenic Systemic Fibrosis (NSF) and long-term

gadolinium retention in the brain. Sodium Iron(III) DOTA (

) represents a leading candidate in this transition. Utilizing endogenous iron chelated within the
macrocyclic DOTA framework, this agent offers a high thermodynamic stability profile (

) and effective

-weighted contrast enhancement.

This guide provides a comprehensive technical workflow for the synthesis, quality control, and

in vivo application of Iron DOTA in preclinical cancer research. It is designed for researchers

requiring high-fidelity protocols that ensure reproducibility and safety.
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Unlike superparamagnetic iron oxide nanoparticles (SPIONs) which primarily darken images (

effect), molecular Iron(III) DOTA acts as a paramagnetic

shortening agent, similar to Gadolinium.[1]

Electronic State: High-spin Fe(III) (

) possesses 5 unpaired electrons.

Hydration Number (

): The complex allows for one inner-sphere water molecule (

) to coordinate directly with the metal center. This water molecule exchanges rapidly with
bulk solvent water, transferring the paramagnetic relaxation effect and brightening the MRI
signal.

Relaxivity (

): While lower than Gd-DOTA, Fe-DOTA exhibits an

of approximately 1.0 – 2.0 mM⁻¹s⁻¹ at clinical field strengths (1.5T – 3T).

Thermodynamic Stability
Safety in metal-chelate imaging is defined by the stability constant (

). A higher

minimizes the release of toxic free metal ions in vivo.
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Parameter
Gd-DOTA
(Dotarem®)

Fe(III)-DOTA Significance

Coordination Number 9 7
Fe leaves space for

water interaction.

Log K (Stability) ~ 25.3 ~ 29.4

Fe-DOTA is

thermodynamically

more stable than Gd-

DOTA.

Toxicity Risk NSF, Brain Deposition
Fenton Reaction (if

dissociated)

High stability prevents

free Fe release.

Protocol 1: Synthesis of Sodium Iron(III) DOTA
Objective: Synthesize high-purity

free of unchelated iron.

Reagents & Equipment
Ligand: DOTA (

-tetraazacyclododecane-

-tetraacetic acid), free acid.

Metal Source:

or

(99.99% trace metal basis).

Base: 1M NaOH and 0.1M NaOH (Metal-free).

QC Reagent: Xylenol Orange indicator.

Equipment: pH meter (calibrated), oil bath, lyophilizer, dialysis tubing (100-500 Da MWCO).
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Synthesis Workflow
Note: The kinetics of DOTA complexation are slow at room temperature. Heat is strictly

required.

Stoichiometric Mixing: Dissolve DOTA (1.0 eq) in ultrapure water. Separately dissolve

(1.05 eq) in water. Slight excess of iron ensures all ligand is bound, but excess iron must be
removed later.

Acidic Complexation: Add the Iron solution to the DOTA solution dropwise. The pH will drop

significantly (acidic).

Critical Step: Adjust pH to 4.5 – 5.5 using NaOH. Do not exceed pH 6.0 initially, as free

Fe(III) will precipitate as insoluble hydroxide (

) before it can chelate.

Thermodynamic Driving: Heat the mixture to 70–80°C for 4–6 hours with constant stirring.

Maintain pH between 5.0 and 6.0.

Neutralization: Once the reaction is complete (solution turns deep yellow/orange), cool to

room temperature and adjust pH to 7.0–7.4 with NaOH.

Purification (Removal of Free Iron):

Raise pH to 10.0 briefly to precipitate excess unchelated iron as hydroxides. Filter through

a 0.22 µm membrane.

Alternatively, pass the solution through a Chelex-100 resin column to strip free metal ions.

Isolation: Lyophilize the filtrate to obtain

as a yellow powder.

Visualization: Synthesis Logic
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Caption: Workflow ensuring thermodynamic entrapment of Iron within the DOTA cage while

preventing iron oxide precipitation.

Quality Control (Self-Validation)
The Xylenol Orange Test: Mix a small aliquot of product with Xylenol Orange buffer (pH 5).

Pass: Solution remains yellow/orange (Iron is tightly bound).

Fail: Solution turns violet/red (Free Iron is present). Do not inject.

Protocol 2: In Vivo Tumor Imaging
Objective: Visualize tumor perfusion and vascular permeability in a murine model.

Animal Preparation[2]
Subject: BALB/c nude mice bearing subcutaneous xenografts (e.g., 4T1 or U87 cell lines).

Anesthesia: 1.5–2% Isoflurane in

.

Access: Tail vein cannulation with a 30G needle.

Dosage & Administration
Because Fe-DOTA has a lower

than Gd-DOTA, the dose is often adjusted slightly upward, though it remains within safe limits
due to the high

of chelated iron.

Standard Dose: 0.1 – 0.2 mmol/kg body weight.[2]
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Injection Volume: ~100–150 µL (bolus).

MRI Acquisition Parameters (3.0 Tesla)
Use a

-weighted sequence to maximize the positive contrast effect.

Parameter Setting Rationale

Sequence -weighted Spin Echo (SE) or

FLASH

Sensitivity to

shortening.

TR (Repetition Time) 400 – 600 ms
Short TR maximizes

weighting.

TE (Echo Time) 8 – 12 ms
Short TE minimizes

effects.

Matrix 256 x 256 High spatial resolution.

Slice Thickness 1.0 mm
Minimize partial volume

effects.

Visualization: Imaging Pathway
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Caption: Pharmacokinetic pathway of Fe-DOTA. Rapid renal clearance necessitates fast

imaging post-injection.[3]

Advanced Application: pH-Sensitive Imaging
(ParaCEST)
While Fe-DOTA serves as a

agent, its amide derivatives (e.g., Fe-DOTAm) are used for ParaCEST (Paramagnetic
Chemical Exchange Saturation Transfer) to map tumor acidosis.

Concept: The exchange rate of amide protons is pH-dependent.

Method: Apply a saturation pulse at the specific frequency of the exchangeable protons.

Transfer of saturation to bulk water reduces the water signal.
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Relevance: Tumors are acidic (pH 6.5–6.9). Fe-based macrocycles can distinguish tumor pH

from healthy tissue pH (7.4), acting as a metabolic biomarker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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